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Compound of Interest

Compound Name: Eberconazole

Cat. No.: B148830 Get Quote

For laboratory professionals engaged in the vital work of drug development, ensuring a safe

handling environment for chemical compounds is paramount. This guide provides essential

safety and logistical information for the handling of Eberconazole, a topical antifungal agent.

Adherence to these procedures is critical for minimizing exposure risks and ensuring

operational integrity.

Personal Protective Equipment (PPE) protocol for
Eberconazole
When handling Eberconazole, particularly in its powdered form, a comprehensive approach to

personal protection is necessary to prevent skin and eye contact, inhalation, and ingestion. The

following personal protective equipment is mandatory:

Eye and Face Protection: Tightly fitting safety goggles with side-shields that conform to EN

166 (EU) or NIOSH (US) standards are required to protect against dust particles and

splashes.[1][2]

Skin Protection: Impervious clothing, including a lab coat or gown, should be worn to prevent

skin contact.[1][2][3] Chemical-impermeable gloves (e.g., nitrile rubber) that satisfy EU

Directive 89/686/EEC and the standard EN 374 must be worn and inspected before use.

Respiratory Protection: In situations where dust formation is likely or if exposure limits are

exceeded, a full-face respirator or a NIOSH-approved N100 or CEN-approved FFP3
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particulate respirator should be used. This is especially critical in poorly ventilated areas.

Eberconazole: Physical and Chemical Properties
A summary of the key quantitative data for Eberconazole is provided in the table below for

easy reference.

Property Value

Molecular Formula C₁₈H₁₄Cl₂N₂ (Eberconazole)

C₁₈H₁₅Cl₂N₃O₃ (Eberconazole Nitrate)

Molecular Weight 329.2 g/mol (Eberconazole)

392.24 g/mol (Eberconazole Nitrate)

CAS Number 128326-82-9 (Eberconazole)

130104-32-4 (Eberconazole Nitrate)

Storage Temperature

Recommended: 4°C, sealed and away from

direct sunlight and ignition sources. Can be

shipped at room temperature for < 2 weeks.

Experimental Workflow for Safe Handling of
Eberconazole
The following diagram outlines the standard operating procedure for the safe handling of

Eberconazole from receipt to disposal. Adherence to this workflow is crucial for maintaining a

safe laboratory environment.
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Receiving & Storage

Handling & Use

Spill & Decontamination

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Prepare Workstation in Ventilated Hood

Weigh and Handle Eberconazole

Collect Contaminated Materials

Accidental Spill

Evacuate Area

Contain Spill

Clean with Absorbent Material

Label as Hazardous Waste

Dispose via Licensed Contractor

Click to download full resolution via product page

Safe handling workflow for Eberconazole.
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Operational Plans
Handling:

Always handle Eberconazole in a well-ventilated area, preferably within a laboratory fume

hood, to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Take precautionary measures against static discharge.

Do not eat, drink, or smoke in areas where Eberconazole is handled or stored.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with soap and plenty of water.

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

If ingested: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with Eberconazole, including empty containers, should be

treated as hazardous waste.
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Solid Waste: Collect solid waste in a sealed, properly labeled container.

Liquid Waste: Absorb liquid spills with an inert material and place in a sealed container.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

ensuring compliance with all federal, state, and local regulations. Incineration in a facility

equipped with an afterburner and scrubber may be a suitable disposal method. Do not allow

the chemical to enter drains or watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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